Cas no 97-90-5 (Ethylene dimethacrylate)

• Product Name: Ethylene dimethacrylate
• CAS No: 97-90-5
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• MDL: MFCD00008590
• CID: 34923
• PubChem ID: 24860340
• Update Time: 2026-01-30

Ethylene dimethacrylate Chemical and Physical Properties

Names and Identifiers

• Ethylene Glycol Dimethacrylate
• 1,2-ETHANEDIOL DIMETHACRYLATE
• Ethyldiol methacrylate
• ETHYLENE DIMETHACRYLATE
• GLYCOL DIMETHACRYLATE
• 1,2-Bis(Methacryloyloxy)ethane
• 1,2-bis-(methacryloyloxy)-ethane
• 1,2-Bis(methacryloyoxy) ethane
• 2-(Methacryloyloxy)ethyl 2-methylacrylate
• 2-methyl-2-propenoicacid,1,2-ethanediylester
• 2-Propenoicacid,2-methyl-,1,2-ethanediylester
• Ageflex egdm
• Ageflex EGDMA
• Diglycol dimethacrylate
• EGDMA
• ethanedioldimethacrylate
• Ethyldiol metacrylate
• Ethylene Glycol Dimethacrylate (stabilized with HQ)
• GDMA
• EGDMA (stabilized with HQ)
• Ethylene Dimethacrylate (stabilized with HQ)
• Glycol Dimethacrylate (stabilized with HQ)
• Ethanediol dimethacrylate
• Ethylenedimethyacrylate
• ETHYLENE METHACRYLATE
• Ethylene glycol bis(methacrylate)
• Sartomer SR 206
• Methacrylic acid, ethylene ester
• ethane-1,2-diyl bis(2-methylacrylate)
• Methacrylic acid ethylene ester
• 2-Propenoic acid, 2-methyl-, 1,2-ethanediyl ester
• SR 206
• 1,2-Ethanediol
• 2-Propenoic acid, 2-methyl-, 1,2-ethanediyl ester (9CI)
• Methacrylic acid, ethylene ester (6CI, 8CI)
• 1 G
• 2-(2-Methylprop-2-enoyloxy)ethyl 2-methylprop-2-enoate
• 2-[(2-Methylprop-2-enoyl)oxy]ethyl 2-methylprop-2-enoate
• 2-Methacryloyloxyethyl methacrylate
• Acryester ED
• Acryester EDMA
• Blemmer PDE 50
• DMM 2
• EG 50
• EM 320
• FA 121M
• Fancryl FA 121M
• Hi-Cross ED
• Hi-Cross ED-P
• Light Ester EG
• Light Ester EG 50
• Luvomaxx EDMA-DL 75
• Miramer M 221
• NK Ester 1G
• NSC 24166
• Perkalink 401
• Perkalink 401-50D-pd
• Perkalink 7401
• San Ester EG
• SR 206NS
• TGM 1
• TGM 1 (ester)
• Ethylene Glycol Dimethacrylate, (stabilized with HQ)
• CHEBI:53378
• 97-90-5
• 2-(Methacryloyloxy)ethyl 2-methylacrylate #
• PORAPAK T (80-100 MESH ASTM) FOR GC
• NS00002804
• CHEMBL1709582
• UNII-7BK5G69305
• AKOS015837657
• CAS-97-90-5
• 2-methyl-2-propenoic acid 1,2-ethanediyl ester
• MFM-416
• NCGC00259463-01
• ethyleneglycol dimethacrylate
• E0102
• Tox21_201914
• DTXCID106615
• Tox21_303153
• 2-Propenoic acid, 2-methyl-, 1,1'-(1,2-ethanediyl) ester
• SCHEMBL15636
• CS-W015656
• 12738-39-5
• CCRIS 179
• HSDB 5313
• F71209
• EINECS 202-617-2
• NCGC00163970-03
• DA-73225
• CHEBI:53436
• EC 202-617-2
• Ethyleneglycoldimethacrylate (98%, contains 90-110 ppm monomethyletherhydroquinone as inhibitor)
• NCGC00257144-01
• Ethylene glycol dimethacrylate, 98%, contains 90-110 ppm monomethyl ether hydroquinone as inhibitor
• 1,2-Ethanediol dimethacrylate Ethylene dimethacrylate
• W-100100
• HY-W014940
• NCGC00163970-01
• Epitope ID:131323
• AS-78075
• DTXSID1026615
• 7BK5G69305
• MFCD00008590
• BRN 1776663
• 25721-76-0
• D70270
• 1,2-Ethanediyl 2-methyl-2-propenoate
• ETHYLENE METHACRYLATE [HSDB]
• PEG-DMA
• Q2231462
• NCGC00163970-02
• NSC24166
• Ethylene glycol dimethacrylate,99%(egdma)
• NSC-24166
• 2-(dimethylamino)ethyl (2,5-dioxo-4,4-diphenyl-imidazolidin-1-yl)methyl carbonate; methanesulfonic acid
• Ethylene dimethacrylate

• MDL： MFCD00008590
• Inchi： 1S/C10H14O4/c1-7(2)9(11)13-5-6-14-10(12)8(3)4/h1,3,5-6H2,2,4H3
• InChI Key： STVZJERGLQHEKB-UHFFFAOYSA-N
• SMILES： O=C(C(C)=C)OCCOC(C(C)=C)=O

Computed Properties

• Exact Mass: 198.08900
• Monoisotopic Mass: 198.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.051 g/mL at 25 °C(lit.)
• Melting Point: -40°C(lit.)
• Boiling Point: 235°C(lit.)
• Flash Point: Fahrenheit: 213.8 ° f < br / > Celsius: 101 ° C < br / >
• Refractive Index: n20/D 1.454(lit.)
• Solubility: <5g/l
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Unstable - may polymerize upon exposure to light. Incompatible with strong acids, strong oxidizing agents, strong bases.
• PSA: 52.60000
• LogP: 1.22500
• Vapor Pressure: <0.1 mmHg ( 21.1 °C)
• Solubility: Insoluble in water, soluble in some organic solvents.

Ethylene dimethacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317,H335
• Warning Statement： P261,P280
• Hazardous Material transportation number：UN 3334
• WGK Germany：1
• Hazard Category Code： 37-43
• Safety Instruction： S24-S37
• FLUKA BRAND F CODES：8-19
• RTECS：OZ4400000
• Hazardous Material Identification：
• Risk Phrases：R37; R43
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethylene dimethacrylate

Ethylene dimethacrylate (CAS No. 97-90-5): Applications and Recent Advances in Chemical and Biomedical Fields

Ethylene dimethacrylate, commonly referred to as Ethylene dimethacrylate (CAS No. 97-90-5), is a versatile monomer with significant applications in both industrial and scientific domains. This compound, characterized by its bifunctional methacrylate groups, plays a crucial role in polymer chemistry, particularly in the synthesis of resins, adhesives, and coatings. Its unique chemical structure enables a wide range of functional modifications, making it a valuable material in various research and development initiatives.

The chemical structure of Ethylene dimethacrylate consists of an ethylene backbone with two methacrylate side groups. This configuration allows for easy polymerization via free-radical initiated reactions, resulting in polymers with high thermal stability and mechanical strength. The compound's reactivity and adaptability have made it a staple in the production of advanced materials, including photoresists used in semiconductor manufacturing.

In recent years, Ethylene dimethacrylate has garnered attention for its potential applications in biomedical research. Its ability to form hydrogels and cross-link biomolecules has opened new avenues for drug delivery systems and tissue engineering. For instance, researchers have utilized this monomer to develop biocompatible hydrogels that can encapsulate therapeutic agents, ensuring controlled release profiles. These hydrogels are particularly useful in wound healing applications, where sustained drug delivery is essential for optimal recovery.

Moreover, the incorporation of Ethylene dimethacrylate into polymer networks has been explored for its role in enhancing the properties of smart materials. These materials can respond to external stimuli such as temperature or pH changes, making them suitable for applications in sensors and actuators. Recent studies have demonstrated the use of Ethylene dimethacrylate-based polymers in developing shape-memory materials, which can revert to their original shape upon exposure to specific conditions.

The compound's utility extends to the field of nanotechnology, where it serves as a precursor for synthesizing functionalized nanoparticles. These nanoparticles can be tailored for various applications, including catalysis and imaging techniques. For example, researchers have successfully incorporated Ethylene dimethacrylate into the synthesis of magnetic nanoparticles, which exhibit enhanced stability and biocompatibility. Such advancements hold promise for future medical imaging and therapeutic interventions.

Recent breakthroughs in green chemistry have also highlighted the importance of Ethylene dimethacrylate as a sustainable monomer. Innovations in polymerization techniques have enabled the production of eco-friendly resins with reduced environmental impact. These resins are being increasingly adopted in industries seeking to minimize their carbon footprint while maintaining high performance standards.

The adaptability of Ethylene dimethacrylate is further exemplified by its role in specialty coatings and adhesives. These products benefit from the compound's ability to form strong bonds with a variety of substrates while exhibiting excellent durability. Recent research has focused on developing high-performance coatings that can resist harsh environmental conditions, making them ideal for aerospace and automotive applications.

In conclusion, Ethylene dimethacrylate (CAS No. 97-90-5) remains a cornerstone material in modern chemistry due to its diverse applications and innovative potential. From biomedical advancements to sustainable industrial solutions, this compound continues to drive progress across multiple scientific disciplines. As research efforts continue to uncover new possibilities, the versatility of Ethylene dimethacrylate ensures its enduring relevance in both academic and industrial settings.